![molecular formula C18H21N3O5S B2589000 2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine CAS No. 2034499-81-3](/img/structure/B2589000.png)
2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine
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Description
The compound “2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine” is a complex organic molecule. It contains a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups and rings. The molecule contains a pyrimidine ring, a pyrrolidine ring, and a dihydrobenzo[b][1,4]dioxin ring .Scientific Research Applications
Pharmaceutical Research
This compound may serve as a precursor or an intermediate in the synthesis of pharmaceutical drugs. The sulfonyl and pyrimidine groups present in the molecule suggest that it could be useful in creating compounds with potential biological activity, such as kinase inhibitors which are often used in cancer therapy .
Material Science
In material science, the unique structure of this compound, particularly the presence of a dihydrobenzodioxin moiety, could be explored for the development of novel organic semiconductors. These materials are crucial for the advancement of electronic devices like organic light-emitting diodes (OLEDs) and solar cells .
Chemical Synthesis
The compound’s structure indicates that it could be involved in catalysis. Its application in palladium-catalyzed reactions, for instance, could lead to the development of new synthetic pathways for complex molecules, enhancing the efficiency of chemical synthesis .
Biological Activity Studies
The dihydrobenzodioxin core is structurally similar to some natural products, which means this compound could be used in the study of biological pathways or as a potential inhibitor or activator of certain enzymes involved in metabolic diseases .
Environmental Science
Compounds with sulfonyl groups have been studied for their role in environmental science, particularly in the degradation of pollutants. This compound could be investigated for its environmental stability and its potential use in the breakdown of harmful chemicals .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or a reagent in chromatography and spectrometry to help identify or quantify other substances, due to its unique and identifiable chemical structure .
properties
IUPAC Name |
2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)pyrrolidin-3-yl]oxy-4,6-dimethylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5S/c1-12-9-13(2)20-18(19-12)26-14-5-6-21(11-14)27(22,23)15-3-4-16-17(10-15)25-8-7-24-16/h3-4,9-10,14H,5-8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEPNGMQWORTFGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)OC2CCN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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